5-(4-Chloro-3-methylphenyl)-3-[(3-fluorophenyl)methyl]-1H-thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 5-(4-chloro-3-methylphenyl)-3-[(3-fluorophenyl)methyl]-1H-thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14ClFN2O2S/c1-11-7-13(5-6-16(11)21)15-10-27-18-17(15)19(25)24(20(26)23-18)9-12-3-2-4-14(22)8-12/h2-8,10H,9H2,1H3,(H,23,26)
• InChI Key: MBVWDFFHLZBJOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC3=C2C(=O)N(C(=O)N3)CC4=CC(=CC=C4)F)Cl
• Molecular Formula: C20H14ClFN2O2S
• Molecular Weight: 400.9 g/mol

Description

5-(4-Chloro-3-methylphenyl)-3-[(3-fluorophenyl)methyl]-1H-thieno[2,3-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H14ClFN2O2S and its molecular weight is 400.85. The purity is usually 95%.
BenchChem offers high-quality 5-(4-Chloro-3-methylphenyl)-3-[(3-fluorophenyl)methyl]-1H-thieno[2,3-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-Chloro-3-methylphenyl)-3-[(3-fluorophenyl)methyl]-1H-thieno[2,3-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Synthesis of Substituted Thienopyrimidines

Research involves the synthesis of various substituted thieno[2,3-d]pyrimidines, highlighting methodologies for creating derivatives of thienopyrimidines with potential biological activity. This includes a step-by-step synthesis process, starting from ethyl 2-aminothiophene-3carboxylate to key intermediates and final substituted thienopyrimidines, characterized by multiple spectroscopic techniques (More, Chandra, Nargund, & Nargund, 2013).

Structural and Activity Relationships of Thieno[2,3-d]pyrimidine-2,4-dione Derivatives

Studies on the structural and activity relationships of thieno[2,3-d]pyrimidine-2,4-dione derivatives as potent GnRH receptor antagonists for treating reproductive diseases. This research identifies key structural features necessary for high receptor binding activity, contributing to the understanding of how modifications affect biological activity (Guo et al., 2003).

Biological Activities and Applications

Antimicrobial Activities

Synthesis and evaluation of thieno[2,3-d]pyrimidine derivatives have shown varying degrees of antimicrobial activities. The antimicrobial properties of these compounds, including their effectiveness against certain bacteria strains, have been investigated, providing insights into their potential as antimicrobial agents (Vlasov et al., 2015).

Antiviral and Antiretroviral Activities

Research has also explored the antiviral and antiretroviral activities of thieno[2,3-d]pyrimidine derivatives. Some studies focus on the synthesis and evaluation of derivatives for their inhibitory effects on various viruses, including retroviruses, highlighting their potential in antiviral therapy (Hocková et al., 2003).

Optical and Sensor Applications

Optical Properties and Sensor Applications

Investigations into the optical properties of thieno[2,3-d]pyrimidine derivatives have been conducted, with some compounds exhibiting distinct absorption and emission wavelengths. These properties make them suitable for applications in optical sensors and materials science, demonstrating the versatility of thieno[2,3-d]pyrimidines beyond biological activity (Muraoka, Obara, & Ogawa, 2016).